Cas no 26914-18-1 (Anthracene, methyl-)
Anthracene, methyl- structure
Product Name:Anthracene, methyl-
Anthracene, methyl- Chemical and Physical Properties
Names and Identifiers
-
- Anthracene, methyl-
- Methylanthracene
- NSC 87376
- CS-0359328
- Q21198615
- CCRIS 2739
- NS00002795
- MFCD00003583
- 6C868JOV4A
- AKOS015842598
- FT-0632557
- CHEMBL1797266
- 2-Methylanthracene; NSC 87376
- 2-METHYLANTHRACENE
- 613-12-7
- InChI=1/C15H12/c1-11-6-7-14-9-12-4-2-3-5-13(12)10-15(14)8-11/h2-10H,1H
- 26914-18-1
- Methylanthracen
- NSC87376
- 2-Methylanthracene, 97%
- NSC-87376
- F19702
- DTXSID8060616
- NCIOpen2_001192
- EINECS 210-329-3
- AS-48194
- UNII-6C868JOV4A
- Anthracene, 2-methyl-
-
- Inchi: 1S/C15H12/c1-11-6-7-14-9-12-4-2-3-5-13(12)10-15(14)8-11/h2-10H,1H3
- InChI Key: GYMFBYTZOGMSQJ-UHFFFAOYSA-N
- SMILES: C12C=C(C)C=CC1=CC1C=CC=CC=1C=2
Computed Properties
- Exact Mass: 192.09396
- Monoisotopic Mass: 192.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Density: 1.105
- Boiling Point: 353.5°Cat760mmHg
- Flash Point: 157.5°C
- Refractive Index: 1.693
- PSA: 0
Anthracene, methyl- Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
26914-18-1 (Anthracene, methyl-) Related Products
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- 2381-21-7(1-Methylpyrene)
- 483-87-4(1,7-Dimethyl-phenanthrene)
- 571-61-9(1,5-Dimethylnaphthalene)
- 28804-88-8(Dimethylnaphthalene, mixture of isomers)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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